Cas no 881935-54-2 (3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide)

• Product Name: 3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide
• CAS No: 881935-54-2
• MF: C₁₄H₂₃N₃O₆S₂
• MW: 393.478921175003
• CID: 5449326
• PubChem ID: 18590182
• Update Time: 2025-05-21

3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-(N-methylmethylsulfonamido)phenylsulfonamido)-N,N-dimethylpropanamide
• 881935-54-2
• AKOS002316286
• VU0492435-1
• SR-01000024817
• 3-[4-METHOXY-3-(N-METHYLMETHANESULFONAMIDO)BENZENESULFONAMIDO]-N,N-DIMETHYLPROPANAMIDE
• F3059-0128
• SR-01000024817-1
• 3-[[4-methoxy-3-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]-N,N-dimethylpropanamide
• 3-[[[4-Methoxy-3-[methyl(methylsulfonyl)amino]phenyl]sulfonyl]amino]-N,N-dimethylpropanamide
• 3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide

• Inchi： 1S/C14H23N3O6S2/c1-16(2)14(18)8-9-15-25(21,22)11-6-7-13(23-4)12(10-11)17(3)24(5,19)20/h6-7,10,15H,8-9H2,1-5H3
• InChI Key： HKZYELOLEQGAPI-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CCNS(C1=CC=C(OC)C(N(C)S(C)(=O)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 393.10282781g/mol
• Monoisotopic Mass: 393.10282781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.5±60.0 °C(Predicted)
• pka: 10.74±0.50(Predicted)

Additional information on 3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide

3-4-Methoxy-3-(N-Methylmethanesulfonamido)benzenesulfonamido-N,N-Dimethylpropanamide: A Comprehensive Overview

The compound with CAS No. 881935-54-2, commonly referred to as 3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including methoxy, sulfonamido, and dimethylpropanamide moieties. These functional groups contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of sulfonamide functionalities in drug design, particularly in the development of bioactive molecules with enhanced stability and solubility. The presence of a methoxy group further enhances the compound's ability to participate in hydrogen bonding, which is crucial for its interactions with biological systems. Moreover, the dimethylpropanamide group introduces additional flexibility and hydrophobicity, making this compound a versatile building block for advanced materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently reported novel approaches to optimize the synthesis of similar compounds, focusing on improving yield and reducing reaction times. These advancements have made it possible to scale up production while maintaining high purity levels, which is essential for industrial applications.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated its potential as an active layer material in organic field-effect transistors (OFETs), where it exhibits favorable charge transport characteristics.

Another area of interest is its role as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling the creation of derivatives with tailored properties. For instance, modifications to the methoxy or sulfonamide groups can significantly alter the compound's reactivity and compatibility with other chemical systems.

From a toxicological perspective, this compound has been subjected to rigorous testing to assess its safety profile. Preliminary studies indicate that it exhibits low toxicity under standard conditions, which is a critical factor for its consideration in biomedical applications. However, further research is required to fully understand its long-term effects and biodegradation pathways.

In conclusion, 3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide represents a cutting-edge chemical entity with diverse potential applications. Its intricate structure and versatile functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in the advancement of modern chemistry.